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Compound of Interest

Compound Name: Yadanzioside C

Cat. No.: B15592139

A thorough review of available scientific literature reveals a significant gap in the understanding
of Yadanzioside C's specific biological activity across different cell lines. While Yadanzioside
C has been identified as a quassinoid glucoside isolated from the seeds of Brucea javanica[l],
detailed experimental data comparing its effects in various cancer or other cell lines are
currently unavailable.

The genus Brucea is known for producing a variety of bioactive compounds, particularly
guassinoids, which have demonstrated a range of pharmacological effects, including anti-
cancer, antimalarial, and anti-inflammatory properties[2][3]. Several other Yadanzioside
compounds, such as Yadanzioside F, K, and P, have been isolated from Brucea javanica and
have been noted for their potential therapeutic activities[4][5]. For instance, Yadanzioside P has
been described as an antileukemic quassinoid glycoside[6][7].

Despite the known bioactivity of related compounds from Brucea javanica, specific studies
detailing the cytotoxic, apoptotic, or other cellular effects of Yadanzioside C are lacking.
Consequently, a cross-validation of its activity in different cell lines, including quantitative data
such as IC50 values or detailed mechanistic pathways, cannot be compiled at this time.

Further research is required to elucidate the specific biological functions and potential
therapeutic applications of Yadanzioside C. Such studies would need to involve screening
against a panel of diverse cell lines to determine its efficacy and selectivity, as well as in-depth
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mechanistic investigations to understand its mode of action at the molecular level. Without such
foundational research, a comprehensive comparison guide as requested cannot be generated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 3/3 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15592139?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15592139?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

